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Compound of Interest

Compound Name: 3-Methyloctanal

Cat. No.: B3050425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following document provides a theoretical framework for the evaluation of 3-
Methyloctanal as a potential fragrance ingredient. It is important to note that specific olfactory

and performance data for 3-Methyloctanal is not widely available in industry literature. One

reputable source, The Good Scents Company, explicitly states this compound is "not for

fragrance use."[1] Therefore, the information presented herein is largely based on the known

properties of structurally similar C9 aldehydes and serves as a guide for research and

evaluation, not as an endorsement of a commercially recognized fragrance material.

Introduction
Aliphatic aldehydes are a cornerstone of modern perfumery, renowned for their ability to impart

brightness, diffusion, and a characteristic "lift" to fragrance compositions.[2][3] The C9

aldehydes, in particular, offer a spectrum of scents ranging from waxy and citrusy to green and

floral.[4][5] This document focuses on the branched-chain aldehyde, 3-Methyloctanal (CAS

25882-73-9), a C9 aldehyde whose potential in fragrance formulation is currently

uncharacterized.

Due to the lack of a defined olfactory profile for 3-Methyloctanal, this document outlines the

necessary protocols to systematically evaluate its properties and potential applications. By

comparing its physicochemical data with that of its isomers and analogs, and by applying

standardized sensory and analytical testing, researchers can determine its viability as a novel

fragrance ingredient.
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Physicochemical Properties
A summary of the known and predicted physicochemical properties of 3-Methyloctanal is
presented in Table 1. These properties are essential for predicting its behavior in formulations,

including its volatility, solubility, and stability.

Property Value Source

Molecular Formula C₉H₁₈O [6]

Molecular Weight 142.24 g/mol [6]

CAS Number 25882-73-9 [6]

IUPAC Name 3-methyloctanal [6]

Density 0.813 g/cm³ (estimate) [7]

Boiling Point
183.7 °C at 760 mmHg

(estimate)
[7]

Flash Point
58.9 °C (138.0 °F) TCC

(estimate)
[1]

logP (o/w) 3.2 - 3.38 (estimate) [1][6]

Water Solubility 152.1 mg/L at 25 °C (estimate) [1]

Vapor Pressure
0.759 - 0.800 mmHg at 25 °C

(estimate)
[1][7]

Appearance

Colorless to pale yellow liquid

(inferred from similar

compounds)

[4]

Predicted Olfactory Profile & Comparative Analysis
The exact odor of 3-Methyloctanal is not documented. However, by examining its structural

analogs—both linear and branched C9 aldehydes—we can hypothesize a potential scent

profile. The position of the methyl group is known to significantly influence the olfactory

character of an aldehyde.
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Hypothesis: The presence of a methyl group at the C3 position may introduce unique facets

compared to the linear Nonanal (Aldehyde C-9). It could potentially modify the characteristic

waxy-citrus notes, possibly adding subtle fruity, green, or floral nuances, while potentially

reducing the fatty character.

To provide context, the documented olfactory profiles of other C9 aldehydes are summarized in

Table 2.

Compound CAS Number
Olfactory
Descriptors

Source

Nonanal (Aldehyde C-

9)
124-19-6

Waxy, citrus peel,

green, floral-soapy,

fresh, fatty. Evokes

orange zest and rose

petals.

[4][8][9]

2-Methyloctanal 7786-29-0

Delicate, floral (rose,

lily, muguet), fresh,

aldehydic. Less fatty

than nonanal.

[10][11]

6-Methyloctanal 30689-75-9

Green, citrus, sweet,

fresh, aldehydic, fatty,

waxy, floral, orange,

rose.

[12]

3-Methyloct-6-enal 5077-68-9

Predicted: Green,

citrus, waxy, fatty,

aldehydic, with

potential metallic or

floral undertones.

[13]

Experimental Protocols
To systematically evaluate 3-Methyloctanal, a multi-step approach combining analytical

chemistry and sensory evaluation is required.
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Protocol: Gas Chromatography-Olfactometry (GC-O)
Analysis
Objective: To identify the primary odor character, any secondary notes, and potential impurities

of a 3-Methyloctanal sample.

Methodology:

Sample Preparation: Prepare a 1% solution of 3-Methyloctanal in a high-purity, odorless

solvent (e.g., ethanol or dipropylene glycol).

Instrumentation: Utilize a gas chromatograph equipped with a flame ionization detector (FID)

and an olfactory detection port (ODP).

GC Column: Select a suitable capillary column for fragrance analysis (e.g., a non-polar DB-5

or a medium-polarity DB-Wax).

GC Conditions:

Injector Temperature: 250°C

Oven Program: Start at 50°C, hold for 2 minutes, then ramp at 5°C/min to 240°C, and hold

for 10 minutes.

Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min).

Split Ratio: 20:1.

Olfactometry:

A trained sensory panelist or perfumer will sniff the effluent from the ODP throughout the

GC run.

The panelist will record the time, intensity, and description of each odor detected.

Humidified air should be mixed with the effluent at the ODP to prevent nasal dehydration.
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Data Analysis: Correlate the retention times of the detected odors with the peaks on the FID

chromatogram to identify which chemical entity is responsible for each scent characteristic.

Protocol: Sensory Panel Evaluation for Odor Profile &
Performance
Objective: To characterize the odor profile of 3-Methyloctanal on a smelling strip over time and

assess its intensity and substantivity.

Methodology:

Panelist Selection: Recruit a panel of at least 5-10 trained individuals (sensory experts or

perfumers).[6][14] Ensure the testing environment is well-ventilated and free of extraneous

odors.[6]

Sample Preparation:

Prepare a 10% dilution of 3-Methyloctanal in ethanol.

For comparison, prepare 10% dilutions of Nonanal and 2-Methyloctanal.

Evaluation Procedure:

Dip standard fragrance blotters (smelling strips) to a depth of 1 cm into each solution and

label them with a random code.[12]

Present the blotters to the panelists in a randomized order.

Panelists will evaluate and record their impressions at specific time intervals:

Initial (Top Note): Immediately after dipping.

Mid (Heart Note): After 30 minutes and 2 hours.

Dry Down (Base Note): After 6 hours and 24 hours.[2]

Panelists should rate the odor on several attributes (e.g., intensity, pleasantness, waxy,

citrus, floral, green, fatty) using a labeled magnitude scale (e.g., 0-10).
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Provide coffee beans or unscented skin to sniff between samples to cleanse the olfactory

palate.[12]

Data Analysis: Compile the descriptive terms and intensity ratings. Analyze the data to create

an odor profile over time (evaporation curve) and compare the performance of 3-
Methyloctanal to the reference aldehydes.

Visualization of Workflows and Pathways
Experimental Workflow for Novel Ingredient Evaluation
The logical flow for assessing a new potential fragrance ingredient like 3-Methyloctanal is
depicted below.
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Phase 1: Initial Screening

Phase 2: Sensory Characterization

Phase 3: Application & Performance Testing

Phase 4: Final Assessment

Source 3-Methyloctanal
(High Purity Sample)

Physicochemical Analysis
(Purity, Stability, Solubility)

GC-O Analysis

Odor Profile Evaluation
(On Blotter over Time)

Comparative Analysis
(vs. Nonanal, 2-Methyloctanal)

Determine Odor Threshold

Incorporate into Test Accord
(e.g., Simple Floral, Citrus)

Evaluate Performance in Base
(e.g., Soap, Lotion)

Stability & Discoloration Testing

Review All Data

Decision: Potential for Use?
(Proceed to Safety/Toxicology)

Click to download full resolution via product page

Caption: Workflow for evaluating a novel fragrance ingredient.
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Olfactory Signal Transduction Pathway
The perception of an odorant like 3-Methyloctanal begins with a complex signaling cascade

within the olfactory epithelium. The generally accepted pathway is illustrated below.
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Caption: The olfactory signal transduction cascade.
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This pathway illustrates that an odorant molecule first binds to a G-protein-coupled receptor

(GPCR) on an olfactory receptor neuron.[4] This event triggers the activation of adenylyl

cyclase, leading to an increase in cyclic AMP (cAMP).[5][13] The rise in cAMP opens cyclic

nucleotide-gated (CNG) ion channels, allowing an influx of sodium and calcium ions, which

depolarizes the neuron and generates an action potential that travels to the brain.[5][9]

Conclusion and Recommendations
3-Methyloctanal is a compound with unknown potential in the field of fragrance. The explicit

advice "not for fragrance use" from an industry resource suggests that it may have undesirable

olfactory characteristics, instability, or unassessed safety concerns that have precluded its use.

[1]

It is recommended that any research into this compound begin with the most fundamental

steps outlined in this document: high-resolution GC-O to determine its true odor profile and

stability testing. Only if these initial evaluations reveal a desirable and stable character should

further sensory panel and application testing be considered. The protocols and workflows

provided offer a robust framework for the systematic evaluation of 3-Methyloctanal or any

other novel potential fragrance ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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